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Compound of Interest

Compound Name: Methyl 2-azidoacetate

Cat. No.: B155556 Get Quote

This guide provides crucial safety protocols, handling procedures, and disposal plans for

Methyl 2-azidoacetate, tailored for researchers, scientists, and professionals in drug

development. Adherence to these guidelines is essential to ensure a safe laboratory

environment.

Methyl 2-azidoacetate is a flammable and hazardous chemical that requires careful handling.

[1][2][3] It is known to cause skin and serious eye irritation, and may also lead to respiratory

irritation.[1][2][3] Furthermore, there is a risk of explosion upon heating.[2]

Quantitative Data Summary
For quick reference, the key physical and safety properties of Methyl 2-azidoacetate are

summarized in the table below.
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Property Value Source

Molecular Formula C₃H₅N₃O₂ [1][4][5]

Molecular Weight 115.09 g/mol [1][4]

Appearance
Slightly yellow oil / Viscous

liquid
[6][7]

Density 1.182 g/mL at 25 °C [4][8]

Flash Point 48 °C [4][8]

Boiling Point 158 °C [4]

UN Number 1993 [2][4]

GHS Hazard Codes H226, H315, H319, H335 [1][2][3][4]

Experimental Protocol: Safe Handling of Methyl 2-
azidoacetate
This protocol outlines the step-by-step procedure for safely using Methyl 2-azidoacetate in a

laboratory setting.

1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[2][9][10]

Ensure an accessible safety shower and eye wash station are available.

Remove all potential ignition sources from the work area, including sparks, open flames, and

hot surfaces.[2][8][11]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][8][11]

All equipment used for transferring the material must be properly grounded and bonded to

prevent static discharge.[2][8][11]

Perform all reactions behind a safety shield.[6]
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2. Personal Protective Equipment (PPE) Requirement:

Eye and Face Protection: Wear tight-sealing safety goggles with side shields.[9][11]

Hand Protection: Wear impervious gloves. Inspect gloves for any damage before use and

use proper glove removal technique to avoid skin contact.[2][11]

Body Protection: A chemical-resistant apron, long-sleeved clothing, and antistatic boots are

required.[11]

Respiratory Protection: If working outside a fume hood or if irritation is experienced, a

suitable respirator is necessary.[11] For emergencies like fires, a self-contained breathing

apparatus (SCBA) is mandatory.[2][12]

3. Chemical Handling Procedure:

Keep the container tightly closed when not in use.[2][8][9][10]

Use only non-sparking tools when opening or handling containers.[2][8][9][10]

Avoid breathing any vapors, mists, or gases.[2][5][8][12]

Prevent all contact with skin and eyes.[2][9][10][11][12]

After handling, wash hands and any exposed skin thoroughly.[2][8]

4. Storage:

Store in a cool, dry, and well-ventilated area.[2][8][9][10]

Keep the container tightly sealed to prevent leakage.[2][8][9][10]

Recommended storage temperatures vary, with suggestions including 2°C - 8°C, -10°C, or

freezer temperatures.[4][7][13]

Store away from incompatible materials and foodstuff containers.[8][9][10]

Emergency and Disposal Plan
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Spill Response:

Immediately evacuate personnel from the spill area.[2][9][10][11]

Ensure the area is well-ventilated.[2][9][10][11]

Eliminate all sources of ignition.[2][9][10][11][12]

Don personal protective equipment before re-entering the area.[2][9][10][11]

Prevent the spill from spreading or entering drains.[2][9]

Contain the spillage using a non-combustible absorbent material such as sand, earth, or

vermiculite.[2][14]

Collect the absorbed material using non-sparking tools and place it into a suitable, labeled

container for disposal.[9][10]

First Aid Measures:

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial

respiration and seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with soap and plenty of water, then rinse with water/shower.[2][8] Seek medical advice if

irritation occurs.[2]

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes.

[2] If contact lenses are present, remove them if it is safe to do so. Continue rinsing and

consult a physician.[2][8]

Ingestion: Do not induce vomiting.[2] Rinse the mouth with water and seek immediate

medical attention. Never give anything by mouth to an unconscious person.[2]

Disposal Plan:

All waste material, including unused product and contaminated items, should be treated as

hazardous waste.
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Surplus and non-recyclable solutions should be offered to a licensed disposal company.[2]

The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[2] Extra care must be taken during ignition due to the material's

high flammability.[2]

Contaminated packaging should be disposed of in the same manner as the unused product.

[2]

All disposal must be in accordance with local, state, and federal regulations.

Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Methyl 2-
azidoacetate, from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/738859?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/738859?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/738859?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/738859?userType=undefined
https://www.benchchem.com/product/b155556?utm_src=pdf-body
https://www.benchchem.com/product/b155556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Engineering Controls
(Fume Hood, Safety Shower, No Ignition Sources)

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Apron, Respirator)

Chemical Handling
(Grounding, Non-Sparking Tools, Avoid Contact)

Storage
(Cool, Dry, Ventilated, Tightly Sealed)

Store Unused Chemical

Spill Occurs

Waste Disposal
(Licensed Disposal Company, Incineration)

Dispose of Waste

End of Procedure

Spill Response Protocol
(Evacuate, Ventilate, Contain, Clean)

Emergency

First Aid as Needed

Dispose of Contaminated Materials

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl 2-azidoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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